Cas no 352534-82-8 (3-Bromo-2-ethoxy-5-fluorophenylboronic acid)

3-Bromo-2-ethoxy-5-fluorophenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in synthetic organic chemistry. The presence of bromo, ethoxy, and fluoro substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable intermediate in pharmaceutical and materials science applications. Its boronic acid functional group facilitates efficient coupling with aryl or vinyl halides under mild conditions. The compound’s stability and well-defined reactivity profile contribute to its utility in constructing complex molecular architectures. Suitable for controlled functionalization, it is often used in the synthesis of bioactive compounds and advanced materials.
3-Bromo-2-ethoxy-5-fluorophenylboronic acid structure
352534-82-8 structure
Product Name:3-Bromo-2-ethoxy-5-fluorophenylboronic acid
CAS No:352534-82-8
MF:C8H9BBrFO3
MW:262.868665456772
MDL:MFCD05865158
CID:302997
PubChem ID:24878611
Update Time:2025-10-29

3-Bromo-2-ethoxy-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2-ethoxy-5-fluorophenyl)boronic acid
    • 3-BROMO-2-ETHOXY-5-FLUOROPHENYLBORONIC
    • 3-Bromo-2-ethoxy-5-fluorophenylboronic acid
    • Boronic acid,B-(3-bromo-2-ethoxy-5-fluorophenyl)-
    • E89809
    • SCHEMBL3313015
    • DTXSID50584229
    • CS-0176044
    • BP-11421
    • AB22945
    • BS-23056
    • 352534-82-8
    • A874671
    • MFCD05865158
    • AKOS015834067
    • (3-Bromo-2-ethoxy-5-fluorophenyl)boronicacid
    • 3-Bromo-2-ethoxy-5-fluorophenylboronicacid
    • MDL： MFCD05865158
    • Inchi： 1S/C8H9BBrFO3/c1-2-14-8-6(9(12)13)3-5(11)4-7(8)10/h3-4,12-13H,2H2,1H3
    • InChI Key： VCQYFCFOYYCYJA-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC(B(O)O)=C1OCC)F

Computed Properties

  • Exact Mass: 261.98100
  • Monoisotopic Mass: 261.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.6
  • Melting Point: 105-110 °C (lit.)
  • Boiling Point: 389.6°C at 760 mmHg
  • Flash Point: 189.4°C
  • Refractive Index: 1.549
  • PSA: 49.69000
  • LogP: 0.66670

3-Bromo-2-ethoxy-5-fluorophenylboronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3-Bromo-2-ethoxy-5-fluorophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Bromo-2-ethoxy-5-fluorophenylboronic acid Pricemore >>

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